An In-depth Technical Guide to the Mechanism of Action of KS-133
An In-depth Technical Guide to the Mechanism of Action of KS-133
For Researchers, Scientists, and Drug Development Professionals
Abstract
KS-133 is a novel, potent, and selective bicyclic peptide antagonist of the Vasoactive Intestinal Peptide Receptor 2 (VIPR2). Its mechanism of action involves the competitive inhibition of VIPR2, a class B G protein-coupled receptor (GPCR), thereby modulating downstream signaling pathways implicated in various physiological processes, including neuronal function. This technical guide provides a comprehensive overview of the core mechanism of action of KS-133, supported by quantitative data, detailed experimental protocols, and visual representations of key pathways and workflows. The primary therapeutic potential of KS-133 is being explored in the context of schizophrenia, where it has shown promise in counteracting cognitive decline in preclinical models.[1][2][3]
Core Mechanism of Action: VIPR2 Antagonism
KS-133 functions as a selective antagonist of VIPR2.[1][3][4] VIPR2 is a GPCR that, upon binding its endogenous ligands such as Vasoactive Intestinal Peptide (VIP), primarily couples to the Gs alpha subunit of heterotrimeric G proteins. This activation initiates a signaling cascade that leads to the production of cyclic adenosine (B11128) monophosphate (cAMP) by adenylyl cyclase.[1] KS-133 competitively binds to VIPR2, preventing the binding of endogenous agonists and thereby inhibiting the initiation of this downstream signaling.
Chemical Structure of KS-133
KS-133 is a bicyclic peptide with the amino acid sequence Ac-c[Cys-Pro-Pro-Tyr-Leu-Pro-c(Lys-Tyr-Leu-Cys]-Asp)-Leu-Ile-NH2.[5] The bicyclic structure is formed by a disulfide bond between the cysteine residues at positions 1 and 10, and an amide bond between the side chains of lysine (B10760008) at position 7 and aspartic acid at position 11.[5] This rigidified structure is believed to contribute to its high affinity and selectivity for VIPR2.
Quantitative Data
The antagonist activity of KS-133 has been quantified through various in vitro assays. The following tables summarize the key potency data.
Table 1: In Vitro Antagonist Activity of KS-133
| Assay Type | Target | Agonist | IC50 (nM) | Reference |
| Calcium Influx Assay | VIPR2 | VIP | 24.8 | [1] |
| cAMP Assay | VIPR2 | VIP | 500 | [1][5] |
Signaling Pathway
The primary signaling pathway affected by KS-133 is the VIPR2-mediated Gs/cAMP pathway. By antagonizing VIPR2, KS-133 prevents the activation of adenylyl cyclase, leading to a reduction in intracellular cAMP levels. A key downstream effector of the cAMP pathway is the transcription factor cAMP response element-binding protein (CREB). Activation of the VIPR2/cAMP pathway normally leads to the phosphorylation of CREB at Serine 133 (pCREB), which then modulates the transcription of target genes. KS-133 has been shown to inhibit agonist-induced CREB phosphorylation, a key indicator of its antagonistic activity on this pathway.[1][2]
Experimental Protocols
The following are detailed methodologies for key experiments used to characterize the mechanism of action of KS-133.
Fmoc-Based Solid-Phase Peptide Synthesis of KS-133
This protocol outlines the general steps for the synthesis of a bicyclic peptide like KS-133 using Fluorenylmethyloxycarbonyl (Fmoc) chemistry on a solid support.
Protocol:
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Resin Preparation: Start with a Rink Amide resin, which will yield a C-terminal amide upon cleavage. Swell the resin in a suitable solvent like N,N-dimethylformamide (DMF).
-
Fmoc Deprotection: Remove the Fmoc protecting group from the resin's amino group using a 20% solution of piperidine in DMF.
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Amino Acid Coupling: Couple the first Fmoc-protected amino acid to the deprotected resin using a coupling agent such as HBTU (2-(1H-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate) and a base like N,N-diisopropylethylamine (DIPEA) in DMF.
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Chain Elongation: Repeat the deprotection and coupling steps for each subsequent amino acid in the linear sequence of KS-133.
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Orthogonal Side-Chain Deprotection: Selectively deprotect the side chains of the amino acids involved in the first cyclization (e.g., Lysine and Aspartic acid).
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First Cyclization (Amide Bond): On the solid support, perform an intramolecular cyclization between the deprotected side chains of Lysine and Aspartic acid to form the amide bond.
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Cysteine Side-Chain Deprotection: Selectively deprotect the side chains of the two Cysteine residues.
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Second Cyclization (Disulfide Bond): Perform an on-resin oxidation to form the disulfide bond between the two Cysteine residues.
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Cleavage and Final Deprotection: Cleave the synthesized peptide from the resin and remove all remaining side-chain protecting groups using a cleavage cocktail, typically containing trifluoroacetic acid (TFA) and scavengers.
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Purification and Analysis: Purify the crude peptide using reverse-phase high-performance liquid chromatography (RP-HPLC) and verify its identity and purity by mass spectrometry and analytical HPLC.
In Vitro cAMP Antagonist Assay
This protocol describes a competitive immunoassay to measure the ability of KS-133 to inhibit agonist-induced cAMP production in cells expressing VIPR2.
Materials:
-
HEK293 cells stably expressing human VIPR2
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Cell culture medium (e.g., DMEM with 10% FBS)
-
Assay buffer (e.g., HBSS with 20 mM HEPES)
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VIP (agonist)
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KS-133 (antagonist)
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cAMP assay kit (e.g., HTRF, AlphaScreen, or ELISA-based)
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384-well white assay plates
Protocol:
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Cell Culture: Culture HEK293-VIPR2 cells in appropriate medium until they reach 80-90% confluency.
-
Cell Seeding: Harvest the cells and seed them into 384-well plates at a predetermined optimal density. Allow the cells to adhere overnight at 37°C in a CO2 incubator.
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Compound Preparation: Prepare serial dilutions of KS-133 in assay buffer. Also, prepare a solution of VIP at a concentration that elicits a submaximal response (e.g., EC80).
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Antagonist Incubation: Remove the culture medium from the cell plates and add the diluted KS-133 solutions. Incubate for a specified period (e.g., 30 minutes) at room temperature.
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Agonist Stimulation: Add the VIP solution to the wells containing KS-133 and to control wells (without antagonist).
-
Cell Lysis and cAMP Detection: After the agonist stimulation period, lyse the cells and measure the intracellular cAMP concentration according to the manufacturer's instructions for the chosen cAMP assay kit.
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Data Analysis: Plot the cAMP levels against the logarithm of the KS-133 concentration. Fit the data to a four-parameter logistic equation to determine the IC50 value.
Western Blot for Phospho-CREB (Ser133)
This protocol details the detection of phosphorylated CREB in mouse prefrontal cortex tissue samples following in vivo treatment.
Protocol:
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Tissue Lysis: Homogenize the prefrontal cortex tissue in ice-cold lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors. Centrifuge to pellet cellular debris and collect the supernatant.
-
Protein Quantification: Determine the protein concentration of the lysates using a suitable method, such as the bicinchoninic acid (BCA) assay.
-
SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli buffer and separate the proteins by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).
-
Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.
-
Blocking: Block the membrane with a solution of 5% non-fat dry milk or bovine serum albumin (BSA) in Tris-buffered saline with 0.1% Tween 20 (TBST) to prevent non-specific antibody binding.
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Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for phospho-CREB (Ser133) overnight at 4°C.
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Washing: Wash the membrane several times with TBST to remove unbound primary antibody.
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Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.
-
Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize the signal using a digital imaging system.
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Stripping and Reprobing: To normalize for protein loading, the membrane can be stripped of the antibodies and re-probed with antibodies against total CREB and a loading control protein such as β-actin or GAPDH.
-
Densitometry: Quantify the band intensities using image analysis software and express the results as the ratio of pCREB to total CREB.
In Vivo Pharmacological Effects
In a mouse model of schizophrenia, where cognitive deficits are induced by early postnatal overactivation of VIPR2, KS-133 has demonstrated the ability to counteract these impairments.[1][2] Chronic administration of KS-133 has been shown to prevent cognitive decline in tasks such as the novel object recognition test.[1] Furthermore, it has been observed to prevent morphological abnormalities in the dendrites of prefrontal cortex neurons in this model.[1] These in vivo findings support the therapeutic potential of targeting VIPR2 with KS-133 for the treatment of cognitive symptoms associated with psychiatric disorders.
Conclusion
KS-133 is a well-characterized bicyclic peptide that acts as a potent and selective antagonist of the VIPR2 receptor. Its mechanism of action, involving the inhibition of the Gs/cAMP/CREB signaling pathway, has been elucidated through a combination of in vitro and in vivo studies. The quantitative data on its potency and the detailed experimental protocols provided in this guide offer a solid foundation for further research and development of KS-133 as a potential therapeutic agent, particularly for the cognitive deficits observed in schizophrenia. The unique mechanism of action of KS-133, distinct from current antipsychotic medications, highlights its novelty and potential to address unmet medical needs.[1][4]
References
- 1. A Multiplex Calcium Assay for Identification of GPCR Agonists and Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Generation of KS-133 as a Novel Bicyclic Peptide with a Potent and Selective VIPR2 Antagonist Activity that Counteracts Cognitive Decline in a Mouse Model of Psychiatric Disorders - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Peptide Formulation Promising for Schizophrenia Cognitive Decline [synapse.patsnap.com]
- 4. A Multiplex Calcium Assay for Identification of GPCR Agonists and Antagonists: Full Paper PDF & Summary | Bohrium [bohrium.com]
- 5. Cyclic Peptides KS-133 and KS-487 Multifunctionalized Nanoparticles Enable Efficient Brain Targeting for Treating Schizophrenia - PMC [pmc.ncbi.nlm.nih.gov]
